methyl 2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H33N3O5S2/c1-4-12-27-13-11-20-21(16-27)34-24(22(20)25(30)33-3)26-23(29)18-5-7-19(8-6-18)35(31,32)28-14-9-17(2)10-15-28/h5-8,17H,4,9-16H2,1-3H3,(H,26,29)
• InChI Key: WEIBJZVRTTUXRM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC(CC4)C
• Molecular Formula: C25H33N3O5S2
• Molecular Weight: 519.7 g/mol
• CAS No.: 681178-01-8

Description

Methyl 2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H33N3O5S2 and its molecular weight is 519.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Insights

Methyl 2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate and its derivatives represent a class of compounds with significant potential in scientific research due to their complex chemical structure and potential biological activities. The synthesis of these compounds involves intricate chemical reactions, showcasing the advancements in organic synthesis techniques. For example, the study by Ukrainets et al. (2019) explores the synthesis and structural-activity relationships of similar N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, demonstrating how sulfo groups influence the acylation of amines and highlighting the use of 1H-NMR spectroscopy and X-ray diffraction for structural confirmation (Ukrainets et al., 2019).

Metal Complex Formation

Research into the formation of metal complexes with similar compounds reveals insights into coordination chemistry and potential applications in catalysis or materials science. Sousa et al. (2001) investigated the interaction of 2-pyridinecarboxaldehyde with N-tosyl-1,2-diaminobenzene, leading to the synthesis of metal complexes, showcasing the potential of these structures in forming intricate coordination compounds (Sousa et al., 2001).

Potential Biological Activities

The incorporation of sulfonyl and piperidine functionalities in compounds suggests possible biological activities. Aziz‐ur‐Rehman et al. (2017) synthesized derivatives with 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, exploring their structural elucidation and antibacterial evaluation. This study indicates the potential of these compounds as antibacterial agents, emphasizing the importance of structural modifications to enhance biological activity (Aziz‐ur‐Rehman et al., 2017).

Novel Synthetic Methods

Kalugin and Shestopalov (2019) developed a novel method for synthesizing 2-(organylsulfonyl)thieno[2,3-b]pyridine derivatives, highlighting advancements in synthetic strategies that allow for efficient production of these complex molecules. This research demonstrates the ongoing innovation in organic chemistry to create compounds with potential applications in various scientific fields (Kalugin & Shestopalov, 2019).